Cas no 842972-09-2 (5-Fluoro-3-methyl-1H-indole-2-carbaldehyde)

5-Fluoro-3-methyl-1H-indole-2-carbaldehyde structure

842972-09-2 structure

Product Name:5-Fluoro-3-methyl-1H-indole-2-carbaldehyde

CAS No:842972-09-2

MF:C₁₀H₈FNO

MW:177.175025939941

MDL:MFCD06011083

CID:876067

PubChem ID:1132969

Update Time:2025-04-19

5-Fluoro-3-methyl-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-3-methyl-1H-indole-2-carbaldehyde
- 842972-09-2
- AKOS000302911
- BS-25918
- CS-0208408
- 5-Fluoro-3-methyl-1H-indole-2-carbaldehyde, AldrichCPR
- DTXSID90360640
- SCHEMBL1337539
- FT-0714303
- MFCD06011083
- ALBB-013296
- G83758
- 1H-Indole-2-carboxaldehyde, 5-fluoro-3-methyl-
- DB-027978
- MDL： MFCD06011083
- Inchi： 1S/C10H8FNO/c1-6-8-4-7(11)2-3-9(8)12-10(6)5-13/h2-5,12H,1H3
- InChI Key： IOXCNOLBLABFGH-UHFFFAOYSA-N
- SMILES： FC1C=CC2=C(C=1)C(C)=C(C=O)N2

Computed Properties

Exact Mass: 177.05900
Monoisotopic Mass: 177.058992g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 209
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 2.3
Topological Polar Surface Area: 32.9Å²

Experimental Properties

PSA: 32.86000
LogP: 2.42790

5-Fluoro-3-methyl-1H-indole-2-carbaldehyde Security Information

Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

5-Fluoro-3-methyl-1H-indole-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.	012813-500mg	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2		500mg	584CNY	2021-05-07
Matrix Scientific	012813-500mg	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2		500mg	$36.00	2023-09-09
Fluorochem	059000-1g	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2	95%	1g	￡29.00	2022-03-01
Fluorochem	059000-5g	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2	95%	5g	￡84.00	2022-03-01
Fluorochem	059000-10g	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2	95%	10g	￡140.00	2022-03-01
Fluorochem	059000-25g	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2	95%	25g	￡279.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	012813-500mg	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2		500mg	584.0CNY	2021-07-05
Chemenu	CM239604-25g	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2	95%	25g	$386	2021-08-04
Chemenu	CM239604-5g	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2	95%	5g	$115	2023-02-01
Apollo Scientific	PC905108-1g	5-Fluoro-3-methyl-1H-indole-2-carbaldehyde	842972-09-2	95%	1g	£95.00	2025-02-22

5-Fluoro-3-methyl-1H-indole-2-carbaldehyde Related Literature

1. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
2. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
3. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

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